4-[(5-Phenyl-1,2-oxazole-3-carbonyl)amino]pentanoic acid

• IUPAC Name: 4-[(5-phenyl-1,2-oxazole-3-carbonyl)amino]pentanoic acid
• InChI: InChI=1S/C15H16N2O4/c1-10(7-8-14(18)19)16-15(20)12-9-13(21-17-12)11-5-3-2-4-6-11/h2-6,9-10H,7-8H2,1H3,(H,16,20)(H,18,19)
• InChI Key: FDZCNXOHHIBQHE-UHFFFAOYSA-N
• Canonical SMILES: CC(CCC(=O)O)NC(=O)C1=NOC(=C1)C2=CC=CC=C2
• Molecular Formula: C15H16N2O4
• Molecular Weight: 288.30 g/mol

Description

4-[(5-Phenyl-1,2-oxazole-3-carbonyl)amino]pentanoic acid, also known as PACAP-38, is a neuropeptide that has been found to have various biological effects. It was first isolated from the hypothalamus and has since been studied extensively for its potential therapeutic applications.

Scientific Research Applications

4-[(5-Phenyl-1,2-oxazole-3-carbonyl)amino]pentanoic acid has been found to have various biological effects, including neuroprotection, anti-inflammatory, and anti-apoptotic effects. It has been studied extensively for its potential therapeutic applications in various diseases, including stroke, Alzheimer's disease, Parkinson's disease, and multiple sclerosis.

Mechanism of Action

4-[(5-Phenyl-1,2-oxazole-3-carbonyl)amino]pentanoic acid exerts its biological effects through binding to its receptors, PAC1, VPAC1, and VPAC2. The binding of this compound to its receptors activates various signaling pathways, including the cAMP/PKA and MAPK/ERK pathways, leading to the activation of various downstream effectors.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects, including the promotion of cell survival, the inhibition of apoptosis, and the regulation of neurotransmitter release. It has also been found to have anti-inflammatory effects and to promote angiogenesis.

Advantages and Limitations for Lab Experiments

One of the advantages of 4-[(5-Phenyl-1,2-oxazole-3-carbonyl)amino]pentanoic acid is its stability, which allows for easy storage and transportation. It is also relatively easy to synthesize, making it a readily available research tool. However, one of the limitations of this compound is its cost, which may limit its use in large-scale experiments.

Future Directions

There are several future directions for the study of 4-[(5-Phenyl-1,2-oxazole-3-carbonyl)amino]pentanoic acid. One possible direction is the development of this compound analogs with improved stability and potency. Another direction is the investigation of the potential therapeutic applications of this compound in various diseases, including cancer and autoimmune diseases. Additionally, the role of this compound in the regulation of the immune system and the gut-brain axis is an area of active research.

Synthesis Methods

The synthesis of 4-[(5-Phenyl-1,2-oxazole-3-carbonyl)amino]pentanoic acid involves the solid-phase peptide synthesis method. This method involves the stepwise addition of amino acids to a resin-bound peptide chain. The final product is then cleaved from the resin and purified by high-performance liquid chromatography (HPLC).